Cas no 131842-34-7 (2-Sulfanyl-3-(4H-1,2,4-triazol-3-yl)-3,4-dihydroquinazolin-4-one)

• Product Name: 2-Sulfanyl-3-(4H-1,2,4-triazol-3-yl)-3,4-dihydroquinazolin-4-one
• CAS No: 131842-34-7
• MF: C₁₀H₇N₅OS
• MW: 245.260479211807
• CID: 5053624
• PubChem ID: 7131152
• Update Time: 2025-10-30

2-Sulfanyl-3-(4H-1,2,4-triazol-3-yl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-sulfanyl-3-(4H-1,2,4-triazol-3-yl)-3,4-dihydroquinazolin-4-one
• 2-sulfanylidene-3-(1H-1,2,4-triazol-5-yl)-1H-quinazolin-4-one
• HMS1784I09
• NE52591
• Z108566714
• 2-Sulfanyl-3-(4H-1,2,4-triazol-3-yl)-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C10H7N5OS/c16-8-6-3-1-2-4-7(6)13-10(17)15(8)9-11-5-12-14-9/h1-5H,(H,13,17)(H,11,12,14)
• InChI Key： WSDBZJYXJRENKM-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1C1=NC=NN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 350
• XLogP3: 1.2
• Topological Polar Surface Area: 106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-Sulfanyl-3-(4H-1,2,4-triazol-3-yl)-3,4-dihydroquinazolin-4-one

2-Sulfanyl-3-(4H-1,2,4-triazol-3-yl)-3,4-dihydroquinazolin-4-one: A Comprehensive Overview

2-Sulfanyl-3-(4H-1,2,4-triazol-3-yl)-3,4-dihydroquinazolin-4-one (CAS No. 131842-34-7) is a structurally complex heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinazolinone class, which is known for its diverse biological activities and potential therapeutic applications. The molecule incorporates a sulfanyl group (-SH) and a 1,2,4-triazole moiety, both of which contribute to its unique chemical properties and reactivity.

The synthesis of 2-Sulfanyl-3-(4H-1,2,4-triazol-3-yl)-3,4-dihydroquinazolin-4-one involves a series of intricate multi-step reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. The incorporation of the 1,2,4-triazole ring is particularly challenging due to its sensitivity to certain reaction conditions. However, novel catalytic systems and microwave-assisted synthesis techniques have significantly streamlined this process.

One of the most promising aspects of this compound is its potential as a lead molecule in drug discovery. Preclinical studies have demonstrated that CAS 131842-34-7 exhibits potent anti-inflammatory and antioxidant properties. These findings are supported by recent research published in *Journal of Medicinal Chemistry*, where the compound was shown to inhibit key inflammatory pathways such as NF-kB and COX enzymes. Furthermore, its ability to scavenge free radicals makes it a potential candidate for treating oxidative stress-related disorders.

The pharmacokinetic profile of 2-Sulfanyl-3-(4H-1,2,4-triazol-3-yli...) has also been extensively studied. In vitro assays revealed excellent solubility in aqueous solutions under physiological conditions, which is crucial for its bioavailability. Additionally, preliminary toxicological studies indicate that the compound has a favorable safety profile with minimal adverse effects at therapeutic doses.

Another area of interest lies in the compound's application as a building block for more complex molecular architectures. Its quinazolinone core serves as a versatile platform for further functionalization. For instance, recent studies have explored the use of CAS 131842... as a precursor for constructing bioactive macrocycles and supramolecular assemblies.

In conclusion, 2-Sulfanyl... (CAS No. 1318...) represents a valuable addition to the arsenal of heterocyclic compounds with potential therapeutic applications. Its unique chemical structure and promising biological properties make it an attractive target for further research and development in the pharmaceutical industry.